Cas no 1379351-90-2 (3-(aminomethyl)but-3-en-1-ylbenzene)

• Product Name: 3-(aminomethyl)but-3-en-1-ylbenzene
• CAS No: 1379351-90-2
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5919941
• PubChem ID: 143278404
• Update Time: 2025-10-29

3-(aminomethyl)but-3-en-1-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)but-3-en-1-ylbenzene
• [3-(aminomethyl)but-3-en-1-yl]benzene
• 1379351-90-2
• DTXSID401304722
• EN300-1868199
• Benzenebutanamine, beta-methylene-

• Inchi： 1S/C11H15N/c1-10(9-12)7-8-11-5-3-2-4-6-11/h2-6H,1,7-9,12H2
• InChI Key： JFGFZWSJNONZGR-UHFFFAOYSA-N
• SMILES： NCC(=C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(aminomethyl)but-3-en-1-ylbenzene

Comprehensive Overview of 3-(aminomethyl)but-3-en-1-ylbenzene (CAS No. 1379351-90-2): Properties, Applications, and Industry Insights

The compound 3-(aminomethyl)but-3-en-1-ylbenzene (CAS No. 1379351-90-2) is a specialized organic molecule featuring a unique combination of an aromatic benzene ring and an aliphatic amine-functionalized butene chain. This structural duality enables its versatility in synthetic chemistry, particularly in the development of advanced pharmaceutical intermediates, agrochemicals, and functional polymers. As industries increasingly prioritize sustainable and efficient chemical processes, this compound has garnered attention for its potential in green chemistry applications and catalysis.

One of the most searched questions regarding 3-(aminomethyl)but-3-en-1-ylbenzene revolves around its synthesis methods. Researchers often explore its preparation via Michael addition reactions or reductive amination of corresponding carbonyl precursors. The presence of both amine and alkene functional groups allows for further derivatization, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in designing bioactive molecules, particularly those targeting neurological pathways or anti-inflammatory agents, aligning with the growing demand for central nervous system (CNS) therapeutics.

From an industrial perspective, CAS 1379351-90-2 is often discussed in forums focusing on high-value fine chemicals. Its stability under moderate conditions and compatibility with transition-metal catalysts make it suitable for cross-coupling reactions, a hot topic in organic synthesis optimization. Additionally, its potential in material science—such as modifying epoxy resins or polyurethane coatings—resonates with trends in smart materials and adhesive technologies.

Environmental and regulatory considerations are also frequently associated with this compound. While not classified as hazardous, its handling requires standard laboratory safety protocols. Users searching for 3-(aminomethyl)but-3-en-1-ylbenzene SDS (Safety Data Sheet) typically seek information on its storage conditions (e.g., inert atmosphere, low humidity) and compatibility with common solvents like THF, DCM, or ethanol. These details are critical for process scale-up in GMP manufacturing.

Emerging applications of 1379351-90-2 include its use in click chemistry and bioconjugation, driven by the rise of targeted drug delivery systems. The alkene moiety facilitates thiol-ene reactions, while the primary amine enables NHS ester coupling—key techniques in proteomics and antibody-drug conjugate (ADC) development. Such interdisciplinary relevance positions this compound at the intersection of biotechnology and small-molecule research.

In summary, 3-(aminomethyl)but-3-en-1-ylbenzene (CAS No. 1379351-90-2) exemplifies innovation in modern chemistry. Its multifaceted reactivity, coupled with alignment to trends like precision medicine and sustainable materials, ensures its continued relevance. For researchers and manufacturers, understanding its structure-activity relationships and process economics will be pivotal in unlocking its full potential.